Ethyl 4-(1H-pyrrolo[2,3-b]pyridin-3-yl)piperidine-1-carboxylate

• CAS No.: 612097-74-2
• Molecular Formula: C15H19N3O2
• Molecular Weight: 273.33 g/mol
• IUPAC Name: ethyl 4-(1H-pyrrolo[2,3-b]pyridin-3-yl)piperidine-1-carboxylate
• InChI: InChI=1S/C15H19N3O2/c1-2-20-15(19)18-8-5-11(6-9-18)13-10-17-14-12(13)4-3-7-16-14/h3-4,7,10-11H,2,5-6,8-9H2,1H3,(H,16,17)
• InChI Key: OPVBOUWKBVKFDB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCC(CC1)C2=CNC3=C2C=CC=N3

Description

Ethyl 4-(1H-pyrrolo[2,3-b]pyridin-3-yl)piperidine-1-carboxylate is a useful research compound. Its molecular formula is C15H19N3O2 and its molecular weight is 273.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

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Synthesis routes and methods II

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Synthesis routes and methods III

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3.3 g (12 mmol) of 4-(1H-pyrrolo[2,3-b]pyridin-3-yl)-3,6-dihydro-2H-pyridine-1-carboxylic acid ethyl ester were dissolved in 15 ml of ethanol and 5 ml of THF. Over this solution, 3.3 g of Pd over carbon at 10% were added. The crude mixture was hydrogenated at 30 psi for 48 hours. The catalyst was filtered off and the solvent removed under reduced pressure affording 1.55 g (54%) of 4-(1H-pyrrolo[2,3-b]pyridin-3-yl)-piperidine-1-carboxylic acid ethyl ester.